Cas no 119766-92-6 (Cevan-6-one,3,16-dihydroxy-, (3b,5a,16b)- (9CI))
119766-92-6 structure
Product Name:Cevan-6-one,3,16-dihydroxy-, (3b,5a,16b)- (9CI)
CAS No:119766-92-6
MF:C27H43NO3
MW:429.635228395462
CID:142311
Update Time:2024-03-05
Cevan-6-one,3,16-dihydroxy-, (3b,5a,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cevan-6-one,3,16-dihydroxy-, (3b,5a,16b)- (9CI)
- 6-Deoxy-6-oxodelafrine
- Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-6-one deriv.
- Delafrinone
- Cevan-6-one, 3,16-dihydroxy-, (3β,5α,16β)- (9CI)
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- Inchi: 1S/C27H43NO3/c1-14-4-5-23-15(2)26-20(13-28(23)12-14)17-9-21-19(18(17)10-25(26)31)11-24(30)22-8-16(29)6-7-27(21,22)3/h14-23,25-26,29,31H,4-13H2,1-3H3
- InChI Key: FJICWUQZALKVOT-UHFFFAOYSA-N
- SMILES: CC1CN2C(C(C3C(C2)C2C(C4C(C2)C2(C(CC(CC2)O)C(=O)C4)C)CC3O)C)CC1
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- XLogP3: 3.469
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Melting Point: 134-136 °C(Solv: methanol (67-56-1))
- Boiling Point: 570.9±50.0 °C(Predicted)
- PSA: 52.54
- pka: 14.79±0.70(Predicted)
Cevan-6-one,3,16-dihydroxy-, (3b,5a,16b)- (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
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